Cas no 1171690-78-0 (Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate)

• Product Name: Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate
• CAS No: 1171690-78-0
• MF: C₉H₇BrNNaO₃
• MW: 280.050552606583
• CID: 3165682
• PubChem ID: 44119705
• Update Time: 2025-06-11

Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate Chemical and Physical Properties

Names and Identifiers

• Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate
• sodium2-(2-amino-4-bromo-5-methylphenyl)-2-oxoacetate
• AKOS027385353
• 4-Bromo-5-methylisatinic acid sodium salt
• sodium 2-(2-amino-4-bromo-5-methylphenyl)-2-oxoacetate
• PS-11311
• sodium;2-(2-amino-4-bromo-5-methylphenyl)-2-oxoacetate
• MFCD03093056
• 1171690-78-0
• Benzeneacetic acid, 2-amino-4-bromo-5-methyl-alpha-oxo-, sodium salt (1:1)

• Inchi： 1S/C9H8BrNO3.Na/c1-4-2-5(8(12)9(13)14)7(11)3-6(4)10;/h2-3H,11H2,1H3,(H,13,14);/q;+1/p-1
• InChI Key： AJWBNZZKMPKMFF-UHFFFAOYSA-M
• SMILES： BrC1=CC(=C(C(C(=O)[O-])=O)C=C1C)N.[Na+]

Computed Properties

• Exact Mass: 278.951
• Monoisotopic Mass: 278.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate

Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate (CAS No. 1171690-78-0): A Comprehensive Overview

Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate (CAS No. 1171690-78-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Sodium 2-(2-amino-4-bromo-5-methylphenyl)-2-oxoacetate, is characterized by its distinctive chemical structure, which includes a brominated aromatic ring, an amino group, and an acetate moiety. These features contribute to its potential therapeutic applications and make it a valuable subject of study.

The chemical structure of Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate is particularly noteworthy. The bromine atom on the aromatic ring imparts significant electronic effects, influencing the compound's reactivity and biological activity. The amino group provides a site for potential hydrogen bonding and interaction with biological targets, while the acetate moiety contributes to the compound's solubility and stability. These structural elements collectively enhance the compound's pharmacological properties, making it a promising candidate for various therapeutic applications.

In recent years, Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate has been extensively studied for its potential in treating various diseases. One of the most promising areas of research is its use as an antimicrobial agent. Studies have shown that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This makes Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate a valuable candidate for developing new antibiotics to combat drug-resistant bacterial infections.

Beyond its antimicrobial properties, Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate has also shown promise in cancer therapy. Research has demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. This makes Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate a potential lead compound for developing targeted cancer therapies.

Another area of interest is the use of Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate in neurodegenerative diseases. Preliminary studies have indicated that this compound may have neuroprotective effects, potentially mitigating the damage caused by oxidative stress and inflammation in conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms by which Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate exerts these effects are still under investigation, but they may involve the modulation of oxidative stress pathways and the reduction of neuroinflammation.

The pharmacokinetic properties of Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate are also an important area of research. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration in therapeutic settings. Additionally, its stability under physiological conditions ensures that it remains active over extended periods, enhancing its therapeutic potential.

In terms of safety, preliminary toxicological studies have indicated that Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate has a low toxicity profile at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects. These studies are crucial for advancing the compound through preclinical and clinical trials.

The synthesis of Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate has been optimized to ensure high yields and purity. Various synthetic routes have been explored, with one common approach involving the reaction of 2-amino-4-bromo-5-methylbenzoic acid with sodium hypochlorite to form the desired product. The choice of synthetic method depends on factors such as cost, scalability, and environmental impact.

Overall, Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate (CAS No. 1171690-78-0) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, Sodium (2-Amino-4-bromo-5-methylphenyl)(oxo)acetate is poised to play a significant role in advancing medical treatments for various diseases.